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Compound of Interest

5-Amino-3-
Compound Name:
(trifluoromethyl)picolinonitrile

Cat. No. B1282822

An In-depth Technical Guide to the Physical Properties of 5-Amino-3-
(trifluoromethyl)picolinonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of 5-Amino-3-
(trifluoromethyl)picolinonitrile, a key intermediate in pharmaceutical synthesis. Due to its
role in the development of therapeutic agents, understanding its physical characteristics, such
as solubility and melting point, is crucial for process optimization, formulation, and quality
control.

Core Physical Properties

5-Amino-3-(trifluoromethyl)picolinonitrile is a heterocyclic organic compound.[1] Its
structure, featuring an amino group, a trifluoromethyl group, and a cyano group on a pyridine
ring, contributes to its specific physical and chemical characteristics.

Data Presentation: Physical Properties of 5-Amino-3-(trifluoromethyl)picolinonitrile

The following table summarizes the available quantitative data for 5-Amino-3-
(trifluoromethyl)picolinonitrile. It is important to note that some of these values are predicted
and may vary depending on the experimental conditions and purity of the sample.
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Property Value Source
Molecular Formula C7H4F3Ns [21[3114]
Molecular Weight 187.12 g/mol [2][4][5][6]
Physical Form White to Yfellow to Gray to 5]

Brown Solid
Melting Point Not available [3]
Boiling Point (Predicted) 362.2 +42.0 °C at 760 mmHg [2][31[7]
Density (Predicted) 1.45+ 0.1 g/cm3 [21[7]
Aqueous Solubility Sparingly soluble in water

Experimental Protocols

While specific experimental protocols for determining the physical properties of 5-Amino-3-
(trifluoromethyl)picolinonitrile are not readily available in the public domain, standard
methodologies for organic compounds can be applied.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically suggests a high-purity compound, whereas a broad melting range often indicates the
presence of impurities.

Methodology: Capillary Melting Point Method

A common and reliable method for determining the melting point of a crystalline solid is the
capillary melting point technique.

o Sample Preparation: A small amount of the finely powdered, dry 5-Amino-3-
(trifluoromethyl)picolinonitrile is packed into a thin-walled capillary tube, sealed at one
end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a thermometer or a digital temperature sensor.
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e Heating: The sample is heated at a slow, controlled rate.

o Observation: The temperature at which the solid first begins to melt and the temperature at
which the entire sample becomes a liquid are recorded. This range is reported as the melting
point.

Mandatory Visualization: Experimental Workflow for Melting Point Determination

Sample Preparation Measurement Result
Place in Melting
Start: Obtain Dry Sample Grind to Fine Powder Pack into Capillary Tube Point Apparatus Heat Slowly Observe Melting Record Temperature Range Report Melting Point

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Solubility Determination

Aqueous solubility is a fundamental property for any compound intended for pharmaceutical
applications, as it directly impacts bioavailability.

Methodology: Shake-Flask Method for Aqueous Solubility

The shake-flask method is a widely accepted technique for determining the thermodynamic
solubility of a compound.

o Sample Preparation: An excess amount of solid 5-Amino-3-(trifluoromethyl)picolinonitrile
is added to a known volume of purified water in a sealed flask.

o Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature for a
prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the
undissolved solid and the dissolved compound.

e Phase Separation: The undissolved solid is separated from the solution by centrifugation
and/or filtration.
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e Analysis: The concentration of the dissolved compound in the clear supernatant or filtrate is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis spectroscopy.

Mandatory Visualization: Experimental Workflow for Aqueous Solubility Determination
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Caption: Workflow for AqQueous Solubility Determination.

Conclusion

The physical properties of 5-Amino-3-(trifluoromethyl)picolinonitrile presented in this guide
provide a foundational understanding for its use in research and development. While some
data are based on predictions, the outlined experimental protocols offer a clear path for the
empirical determination of its melting point and aqueous solubility. Accurate characterization of
these properties is essential for the successful application of this compound in the synthesis of
novel pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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